Cas no 76474-35-6 (1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(trifluoromethyl)-
• CAS No: 76474-35-6
• MF: C₁₁H₇F₃N₄
• MW: 252.195291757584
• CID: 1780224
• PubChem ID: 692058
• Update Time: 2025-04-21

1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-phenyl-3-(trifluoromethyl)-
• SR-01000398636-1
• 5-amino-1-phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• DB-139557
• SR-01000398636
• 76474-35-6
• 1-phenyl-3-trifluoromethyl-4-cyano-5-aminopyrazole
• SCHEMBL8997188
• 5-amino-1-phenyl-3-(trifluoromethyl)pyrazole-4-carbonitrile
• AG-687/25019009
• AKOS003623600
• CCG-104059
• AAMDAAIUTDGNJY-UHFFFAOYSA-N

• Inchi： 1S/C11H7F3N4/c12-11(13,14)9-8(6-15)10(16)18(17-9)7-4-2-1-3-5-7/h1-5H,16H2
• InChI Key： AAMDAAIUTDGNJY-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N)N(C2C=CC=CC=2)N=1)(F)F

Computed Properties

• Exact Mass: 252.06241
• Monoisotopic Mass: 252.06228073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.63